2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(1-methylpyrrol-2-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C19H16N2O3/c1-21-13-5-8-17(21)18(22)19(23)20-14-9-11-16(12-10-14)24-15-6-3-2-4-7-15/h2-13H,1H3,(H,20,23)
• InChI Key: QFRGYAMRJMYSOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• CAS No.: 477872-03-0

Description

2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.348. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Potential Therapeutic Applications

Research on compounds structurally similar to 2-(1-methyl-1H-pyrrol-2-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide has shown potential in various therapeutic areas. For example, studies have explored the antagonistic effects on opioid receptors, suggesting potential applications in treating conditions like depression and addiction (S. Grimwood et al., 2011). The exploration of these compounds in neurological and psychological disorders highlights the importance of understanding their pharmacokinetics and pharmacodynamics.

Synthesis and Evaluation for Cancer Treatment

Derivatives of this compound have been synthesized and evaluated for their inhibitory effects on specific proteins associated with cancer progression, demonstrating significant activity against human lung cancer cell lines (Ishan I. Panchal et al., 2020). This research is crucial for the development of new anticancer agents, providing a foundation for further investigation into their efficacy and mechanism of action.

Material Science and Chemistry

In addition to pharmacological applications, related compounds have been studied for their roles in material science and chemistry, such as the development of novel coordination complexes with potential antioxidant activity (K. Chkirate et al., 2019). These studies contribute to a broader understanding of the compound's chemical properties and potential applications in creating materials with specific desired functionalities.